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Compound of Interest

Compound Name: BLACK MICA (biotite)

Cat. No.: B1168459

An In-depth Technical Guide to the Biotite Mineral Group

Introduction

Biotite is a common rock-forming mineral belonging to the mica group of phyllosilicates.[1][2] It
is not a single mineral species but rather a mineral group, representing a solid-solution series
between iron-rich annite and magnesium-rich phlogopite.[1] The term "biotite" is still widely
used in the field to describe dark micas that have not been analyzed for their precise
composition.[1] This guide provides a comprehensive overview of the biotite mineral group,
including its crystallography, chemical composition, physical and optical properties, geological
significance, and common alteration processes. It also details standard experimental protocols
for its characterization.

Crystallography and Chemical Composition

Biotite crystallizes in the monoclinic system and is characterized by a sheet-like structure.[1][3]
Its structure consists of two tetrahedral sheets sandwiching an octahedral sheet, weakly
bonded together by potassium ions.[1] This atomic arrangement is responsible for its perfect
basal cleavage.[1]

The generalized chemical formula for the biotite group is K(Mg,Fe)sAlSizO10(F,OH)2.[1][4] The
ratio of magnesium to iron is variable, defining the end members of the series. More aluminous
members of the group include siderophyllite and eastonite.[1]

Data Presentation: Properties of Biotite
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The following tables summarize the key quantitative properties of the biotite mineral group.

Table 1: Physical Properties of Biotite

Property Value References
Mohs Hardness 25-3.0 [1][4]
Specific Gravity 27-34 [1][4]
Cleavage Perfect on {001} [1114]
Fracture Micaceous [1]
Tenacity Brittle to flexible, elastic [1]
Luster Vitreous to pearly [1]
Streak White to gray [1114]
Table 2: Optical Properties of Biotite

Property Value References
Optic Sign Biaxial (-) [1]
Refractive Index (na) 1.565 - 1.625 [1]
Refractive Index (nf3) 1.605 - 1.675 [1]
Refractive Index (ny) 1.605 - 1.675 [1]
Birefringence () 0.03-0.07 [1]
2V Angle 0-25°

Strong; typically brown,
Pleochroism brownish green, or reddish [1]

brown
Extinction Parallel to cleavage; "bird's

eye" extinction is common
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Geological Occurrence

Biotite is a widespread mineral found in a variety of geological settings. It is a common
constituent of many igneous and metamorphic rocks.[2]

¢ Igneous Rocks: Biotite is frequently found in felsic to intermediate intrusive igneous rocks
such as granites, diorites, and pegmatites.[2][4] In pegmatites, biotite crystals can grow to be
very large.[4]

o Metamorphic Rocks: It is a characteristic mineral in metamorphic rocks like schists and
gneisses, where it forms over a wide range of temperatures and pressures.[2][4]

e Volcanic Rocks: While less common in volcanic rocks due to instability at low pressures, it
can be found in dacites, rhyolites, and trachytes.

o Sedimentary Rocks: Due to its poor resistance to weathering, biotite is less common in
sedimentary rocks, though it can be found as a detrital mineral.

Mandatory Visualizations

The following diagrams illustrate key concepts related to the biotite mineral group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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